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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

Cat. No.: B150022

The safe disposal of 4-Bromobenzotrifluoride, a flammable and irritating halogenated organic
compound, is critical for laboratory safety and environmental protection. Adherence to proper
waste management protocols is mandatory to mitigate risks. This guide provides detailed, step-
by-step procedures for the handling and disposal of this chemical, tailored for research and
drug development professionals.

Physicochemical and Safety Data

A summary of essential quantitative data for 4-Bromobenzotrifluoride is provided below. This
information is critical for understanding its hazards and handling requirements.
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Property Value Citations
Molecular Formula C7Ha4BrFs [1112][3]
Molecular Weight 225.01 g/mol [11[2][3]
Colorless to light yellow clear
Appearance o [11[4115]
liquid
- _ 154 - 155 °C (309.2 - 311 °F)
Boiling Point [2][4](5]
at 760 mmHg
_ 48 - 49 °C (118.4 - 120.2 °F) -
Flash Point [21[41[5]

closed cup

Density / Specific Gravity

1.600 - 1.607 g/mL at 25 °C

[2]141(5]

UN Number

UN1993

[4151(6]

Hazard Class

3 (Flammable Liquid)

[2](5]

Hazard Statements

Flammable liquid and vapor;
Causes skin and serious eye

irritation.

[3]4]

Standard Operating Protocol for Disposal

This protocol outlines the necessary steps for the safe handling and disposal of 4-

Bromobenzotrifluoride waste. Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[4]

Personal Protective Equipment (PPE) and Safe Handling

Before handling the chemical for disposal, ensure all appropriate PPE is worn.

o Eye Protection: Wear safety goggles or a face shield to protect against splashes.[7]

e Hand Protection: Use nitrile gloves to prevent skin contact.[7]
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o Body Protection: A laboratory coat is required to protect skin and clothing.[7] Flame-retardant
antistatic protective clothing is recommended.

» Footwear: Wear closed-toe shoes.[7]

o Work Area: All handling of 4-Bromobenzotrifluoride should be conducted in a well-
ventilated area, preferably inside a chemical fume hood to avoid inhalation of vapors.[7][8]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces
as it is a flammabile liquid.[5][6][9] Use only non-sparking tools and take precautionary
measures against static discharge.[4]

Waste Segregation and Collection

Proper segregation is the most critical step in the disposal process.

e Halogenated Waste Stream: As a brominated organic compound, 4-Bromobenzotrifluoride
must be disposed of in a designated "Halogenated Organic Waste" container.[8][10]

» No Mixing: Do not mix halogenated waste with non-halogenated organic waste, aqueous
waste, or other waste streams.[10][11] Mixing non-halogenated solvents with any amount of
a halogenated liquid requires the entire mixture to be treated as halogenated waste.[12]

o Container: Use a designated, compatible, and properly sealed waste collection container.[11]
[12] The container must be in good condition with a threaded cap that can be tightly sealed
to be vapor-tight and spill-proof.[12]

Labeling and Storage of Waste

Accurate labeling and safe storage are essential for regulatory compliance and safety.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and identify the
contents, including "Waste: 4-Bromobenzotrifluoride".[12] Ensure all chemical constituents
and their approximate percentages are listed on the tag.[11]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated
as a Satellite Accumulation Area.[5][11] The container should be kept away from heat and
sources of ignition. Ensure the container is stored in secondary containment.[11]
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Final Disposal Procedure

Final disposal must be handled by professionals.

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company.[5][6]

Regulatory Compliance: Waste material must be disposed of in accordance with all national
and local regulations. Chemical waste generators must determine if the discarded chemical
is classified as hazardous waste under regulations like the US EPA 40 CFR 261.3.[9]

Scheduling Pickup: When the container is approximately three-quarters full, arrange for a
waste collection from your institution's Environmental Health and Safety (EHRS) department
or a contracted waste management service.[11]

Protocol for Accidental Spills

In the event of a spill, follow these emergency procedures.

Evacuate and Ventilate: Ensure adequate ventilation and remove all sources of ignition.[9]
Evacuate non-essential personnel from the danger area.

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[9]

Absorb: Contain the spillage and then collect it with a non-combustible absorbent material,
such as sand, earth, diatomaceous earth, or vermiculite.[5]

Collect Waste: Place the absorbent material and spilled chemical into a suitable, sealed
container for disposal.[9]

Decontaminate: Clean the affected area thoroughly.

Dispose: Label the container as hazardous waste and dispose of it according to the
procedures outlined above.[9]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 4-

Bromobenzotrifluoride.
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Caption: Workflow for the safe disposal of 4-Bromobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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